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Compound of Interest

Compound Name: 1-Cyclohexene-1-methanol

Cat. No.: B154202 Get Quote

An In-depth Technical Guide on the Physical Properties of 1-Cyclohexene-1-methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Cyclohexene-1-methanol (CAS No: 4845-04-9). The information is curated for professionals

in research and development who require precise data for experimental design, process

development, and quality control. This document includes quantitative physical data, detailed

experimental protocols for their determination, and a logical workflow for a common synthesis

route.

Core Physical and Chemical Properties
1-Cyclohexene-1-methanol, also known as (Cyclohex-1-en-1-yl)methanol, is an organic

compound with the molecular formula C₇H₁₂O.[1][2][3] It presents as a colorless to pale yellow

liquid and is characterized by a cyclohexene ring functionalized with a hydroxymethyl group.[2]

This structure, featuring both a polar hydroxyl group and a nonpolar hydrocarbon ring, dictates

its solubility and reactivity.

Data Presentation: Physical Properties
The quantitative physical properties of 1-Cyclohexene-1-methanol are summarized in the

table below. The data is a combination of experimental and calculated values from various
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chemical databases. For context, properties of the related isomer, 3-Cyclohexene-1-methanol,

are also included where direct experimental data for the primary compound is unavailable.
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Property

Value for 1-
Cyclohexen
e-1-
methanol

Unit Data Type Source(s) Notes

Molecular

Formula
C₇H₁₂O - - [1][2][3][4] -

Molecular

Weight
112.17 g/mol Calculated [1][3][4][5]

Based on

IUPAC atomic

weights.

CAS Number 4845-04-9 - - [1][2][4] -

Appearance

Colorless to

pale yellow

liquid

- Experimental [2] -

Boiling Point 189 °C Experimental [3]
At 760

mmHg.

206.95

(480.10 K)
°C (K) Calculated [1]

Joback

Method.

Density 0.964 g/cm³ Experimental [3] -

Refractive

Index (n₂₀/D)
Not Available - - -

The related

isomer, 3-

Cyclohexene-

1-methanol,

has a

refractive

index of

1.484.

Water

Solubility

log₁₀(S) =

-1.76
mol/L Calculated [1]

Crippen

Method;

indicates low

solubility.

Octanol/Wate

r Partition

1.479 - Calculated [1] Crippen

Method.
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Coeff. (logP)

Experimental Protocols for Property Determination
The following sections detail standardized laboratory methodologies for determining the key

physical properties of liquid compounds like 1-Cyclohexene-1-methanol.

Determination of Boiling Point
The boiling point is a critical indicator of a liquid's volatility and purity. A common and effective

method is distillation.

Methodology: Simple Distillation

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of 1-Cyclohexene-1-methanol and a few boiling

chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Monitor the temperature as the liquid begins to boil and the vapor rises. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor that is distilling.

Data Recording: The boiling point is the stable temperature recorded on the thermometer

during the distillation of the liquid. This temperature should remain constant as the pure

distillate is collected.

Determination of Density
Density is the mass per unit volume and is a fundamental physical property used for substance

identification.

Methodology: Using a Graduated Cylinder and Balance
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Mass of Empty Cylinder: Place a clean, dry graduated cylinder on an electronic balance and

tare the mass to zero, or record the mass of the empty cylinder.

Volume Measurement: Carefully pour a known volume of 1-Cyclohexene-1-methanol (e.g.,

10 mL) into the graduated cylinder. Read the volume from the bottom of the meniscus at eye

level to avoid parallax error.

Mass Measurement: Place the graduated cylinder containing the liquid back on the balance

and record the total mass.

Calculation: Subtract the mass of the empty cylinder from the total mass to find the mass of

the liquid. Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V)

Replication: For improved accuracy, repeat the measurement several times and calculate the

average density.

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is highly

characteristic of a pure compound. It is typically measured using an Abbe refractometer.

Methodology: Abbe Refractometer

Calibration: Ensure the refractometer is clean and calibrated, typically using distilled water.

Sample Application: Place a few drops of 1-Cyclohexene-1-methanol onto the prism

surface of the refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's

temperature (usually 20°C).

Reading: Look through the eyepiece and adjust the knob until the light and dark fields meet

at the crosshairs.

Data Recording: Read the refractive index value from the instrument's scale. The reading is

typically recorded to four decimal places.
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Determination of Solubility
Solubility is determined by observing the maximum amount of a solute that can dissolve in a

solvent at a specific temperature to form a saturated solution.

Methodology: Shake-Flask Method

Preparation: Add an excess amount of 1-Cyclohexene-1-methanol (the solute) to a known

volume of the solvent (e.g., water, ethanol, hexane) in a sealed vial or flask. The presence of

undissolved solute is necessary to ensure saturation.

Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-

48 hours) to ensure equilibrium is reached. A mechanical shaker or magnetic stirrer is used

for this purpose.

Separation: Allow the mixture to stand without agitation to let the undissolved solute settle.

Sampling: Carefully extract a known volume of the supernatant (the saturated solution)

without disturbing the undissolved solute. Filtration through a syringe filter may be necessary.

Analysis: Quantify the concentration of 1-Cyclohexene-1-methanol in the sampled solution

using an appropriate analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC). The resulting concentration is the solubility of

the compound in that solvent at that temperature.

Mandatory Visualization
Synthetic Workflow
A common and efficient method for synthesizing primary allylic alcohols like 1-Cyclohexene-1-
methanol is the reduction of the corresponding α,β-unsaturated aldehyde, in this case, 1-

Cyclohexene-1-carboxaldehyde. This reaction is typically performed using a mild reducing

agent such as sodium borohydride (NaBH₄). The following diagram illustrates the experimental

workflow for this synthesis.

Caption: Experimental workflow for the synthesis of 1-Cyclohexene-1-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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